Cas no 2227881-49-2 ((1S)-2-amino-1-(2-fluoro-3-nitrophenyl)ethan-1-ol)
(1S)-2-amino-1-(2-fluoro-3-nitrophenyl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1S)-2-amino-1-(2-fluoro-3-nitrophenyl)ethan-1-ol
- 2227881-49-2
- EN300-1793550
-
- Inchi: 1S/C8H9FN2O3/c9-8-5(7(12)4-10)2-1-3-6(8)11(13)14/h1-3,7,12H,4,10H2/t7-/m1/s1
- InChI Key: GCUJRJJULYAHPQ-SSDOTTSWSA-N
- SMILES: FC1C(=CC=CC=1[C@@H](CN)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 200.05972032g/mol
- Monoisotopic Mass: 200.05972032g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 92.1Ų
(1S)-2-amino-1-(2-fluoro-3-nitrophenyl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1793550-0.05g |
(1S)-2-amino-1-(2-fluoro-3-nitrophenyl)ethan-1-ol |
2227881-49-2 | 0.05g |
$1308.0 | 2023-09-19 | ||
| Enamine | EN300-1793550-0.1g |
(1S)-2-amino-1-(2-fluoro-3-nitrophenyl)ethan-1-ol |
2227881-49-2 | 0.1g |
$1371.0 | 2023-09-19 | ||
| Enamine | EN300-1793550-0.25g |
(1S)-2-amino-1-(2-fluoro-3-nitrophenyl)ethan-1-ol |
2227881-49-2 | 0.25g |
$1432.0 | 2023-09-19 | ||
| Enamine | EN300-1793550-0.5g |
(1S)-2-amino-1-(2-fluoro-3-nitrophenyl)ethan-1-ol |
2227881-49-2 | 0.5g |
$1495.0 | 2023-09-19 | ||
| Enamine | EN300-1793550-1.0g |
(1S)-2-amino-1-(2-fluoro-3-nitrophenyl)ethan-1-ol |
2227881-49-2 | 1g |
$1557.0 | 2023-06-02 | ||
| Enamine | EN300-1793550-2.5g |
(1S)-2-amino-1-(2-fluoro-3-nitrophenyl)ethan-1-ol |
2227881-49-2 | 2.5g |
$3051.0 | 2023-09-19 | ||
| Enamine | EN300-1793550-5.0g |
(1S)-2-amino-1-(2-fluoro-3-nitrophenyl)ethan-1-ol |
2227881-49-2 | 5g |
$4517.0 | 2023-06-02 | ||
| Enamine | EN300-1793550-10.0g |
(1S)-2-amino-1-(2-fluoro-3-nitrophenyl)ethan-1-ol |
2227881-49-2 | 10g |
$6697.0 | 2023-06-02 | ||
| Enamine | EN300-1793550-1g |
(1S)-2-amino-1-(2-fluoro-3-nitrophenyl)ethan-1-ol |
2227881-49-2 | 1g |
$1557.0 | 2023-09-19 | ||
| Enamine | EN300-1793550-5g |
(1S)-2-amino-1-(2-fluoro-3-nitrophenyl)ethan-1-ol |
2227881-49-2 | 5g |
$4517.0 | 2023-09-19 |
(1S)-2-amino-1-(2-fluoro-3-nitrophenyl)ethan-1-ol Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on (1S)-2-amino-1-(2-fluoro-3-nitrophenyl)ethan-1-ol
Introduction to (1S)-2-amino-1-(2-fluoro-3-nitrophenyl)ethan-1-ol (CAS No. 2227881-49-2)
The compound (1S)-2-amino-1-(2-fluoro-3-nitrophenyl)ethan-1-ol, identified by its CAS number 2227881-49-2, represents a significant advancement in the field of pharmaceutical chemistry. This chiral molecule has garnered considerable attention due to its unique structural and functional properties, which make it a promising candidate for various therapeutic applications. The presence of both an amino group and a fluoro-substituted nitrophenyl moiety in its molecular structure endows it with distinct chemical reactivity and biological potential.
In recent years, the development of novel pharmaceutical agents has been heavily influenced by the demand for highly specific and effective treatments. The compound (1S)-2-amino-1-(2-fluoro-3-nitrophenyl)ethan-1-ol exemplifies this trend, as it is designed to interact selectively with biological targets, thereby minimizing side effects and enhancing therapeutic outcomes. The stereochemistry of the molecule, specifically the (1S) configuration, plays a crucial role in determining its biological activity and pharmacokinetic profile.
One of the most compelling aspects of this compound is its potential in the treatment of neurological disorders. The fluoro-substituted nitrophenyl group is known to exhibit strong binding affinity to certain neurotransmitter receptors, making it an attractive scaffold for developing drugs that modulate central nervous system activity. Recent studies have shown that derivatives of this class of compounds can effectively interfere with pathogenic mechanisms associated with conditions such as Alzheimer's disease and Parkinson's disease. The amino group in the molecule also provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic needs.
Furthermore, the compound's structural features make it a valuable tool in medicinal chemistry research. Its chiral center allows for the exploration of enantiomeric effects, which can significantly influence drug efficacy and safety. Researchers have been particularly interested in how the (1S) configuration affects the molecule's interaction with biological targets, as this can lead to the discovery of more potent and selective drug candidates. Computational modeling and experimental studies have demonstrated that this configuration enhances binding affinity and reduces off-target effects, making it an ideal candidate for further development.
Another area where (1S)-2-amino-1-(2-fluoro-3-nitrophenyl)ethan-1-ol shows promise is in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The compound's ability to modulate inflammatory pathways has been investigated in preclinical models, where it has shown promising results in reducing inflammation without significant immunosuppressive effects. This makes it a potential candidate for developing novel anti-inflammatory therapies that can address unmet medical needs.
The synthesis of this compound also highlights advancements in synthetic chemistry techniques. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as asymmetric catalysis and flow chemistry, have been employed to streamline the process and improve scalability. These techniques not only enhance the efficiency of production but also allow for greater flexibility in modifying the molecular structure for different applications.
In conclusion, (1S)-2-amino-1-(2-fluoro-3-nitrophenyl)ethan-1-ol (CAS No. 2227881-49-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its biological activity, make it a valuable asset in addressing various therapeutic challenges. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in the next generation of innovative treatments.
2227881-49-2 ((1S)-2-amino-1-(2-fluoro-3-nitrophenyl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)